2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C16H22N2O/c19-16(18-9-4-1-5-10-18)13-17-11-8-14-6-2-3-7-15(14)12-17/h2-3,6-7H,1,4-5,8-13H2
• InChI Key: PPPYHZJQHIPOCH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2CCC3=CC=CC=C3C2
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone, also known as DPIE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPIE is a piperidine derivative that has been synthesized using different methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone is not fully understood, but it is believed to act as a dopamine D1 receptor agonist. 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has been shown to bind to the dopamine D1 receptor with high affinity and activate downstream signaling pathways. The activation of the dopamine D1 receptor has been implicated in several physiological and behavioral processes, including motor control, reward, and motivation.
Biochemical and Physiological Effects:
2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone can increase the release of dopamine in the brain and activate downstream signaling pathways. In vivo studies have shown that 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone can improve cognitive function and motor control in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has several advantages for lab experiments, including its high affinity and selectivity for the dopamine D1 receptor, its stability, and its ability to cross the blood-brain barrier. However, 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone also has limitations, including its potential toxicity and the need for careful handling and purification due to its sensitivity to air and moisture.

Future Directions

There are several future directions for research on 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone. One area of interest is the development of new 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone derivatives with improved pharmacological properties, such as increased selectivity and reduced toxicity. Another area of interest is the investigation of the role of the dopamine D1 receptor in other physiological and behavioral processes, such as addiction and learning and memory. Additionally, the use of 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone as a radioligand for imaging studies could provide new insights into the function of the dopamine D1 receptor in the brain.

Synthesis Methods

2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has been synthesized using different methods, including the condensation reaction of 2-aminobenzophenone and 1-piperidin-4-one, and the reductive amination of 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-yl-ethanone hydrochloride with sodium borohydride. The synthesis of 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone is a multi-step process that requires careful attention to detail and purification to obtain a high yield and purity of the final product.

Scientific Research Applications

2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has been investigated for its potential as a drug candidate for the treatment of several diseases, including Alzheimer's disease, Parkinson's disease, and depression. In neuroscience, 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has been used as a tool to study the role of dopamine receptors in the brain. In pharmacology, 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-piperidin-1-ylethanone has been investigated for its potential as a radioligand for imaging studies.